Cas no 1965-09-9 (4,4'-Dihydroxydiphenyl ether)

4,4'-Dihydroxydiphenyl ether is a high-purity aromatic compound featuring two hydroxyl groups symmetrically positioned on a diphenyl ether backbone. This structure imparts excellent thermal stability and chemical resistance, making it suitable for use as an intermediate in high-performance polymers, epoxy resins, and flame retardants. Its symmetrical design ensures consistent reactivity, facilitating controlled polymerization processes. The compound is also valued for its role in synthesizing specialty chemicals, where its phenolic groups enable further functionalization. With low volatility and high melting point, it is well-suited for applications requiring durability under elevated temperatures. Strict quality control ensures minimal impurities, enhancing its reliability in advanced material synthesis.

4,4'-Dihydroxydiphenyl ether structure

Product Name:4,4'-Dihydroxydiphenyl ether

CAS No:1965-09-9

MF:C₁₂H₁₀O₃

MW:202.206003665924

MDL:MFCD00016463

CID:42237

PubChem ID:87568566

Update Time:2025-06-07

4,4'-Dihydroxydiphenyl ether Chemical and Physical Properties

Names and Identifiers

- 4,4'-Oxydiphenol
- 4,4'-Dihydroxydiphenyl ether
- 4,4-Dihyclroxydiphenyl ether
- 4',4-DIHYDROXYDIPHENYL ETHER
- 4,4-Oxydiphenol
- 4,4`-Dihydroxydiphenyl Ether
- 4,4‘-Oxydiphenol
- 4,4’-Dihydroxydiphenyl Ether
- Bis(4-hydroxyphenyl) Ether
- bis-(4-hydroxyphenyl)-ether
- bis-(p-hydroxyphenyl)-ether
- EINECS 217-809-1
- p,p'-Oxybisphenol
- p,p'-Oxydiphenol
- Phenol,4,4'-oxybis
- PHENOL,4,4'-OXYDI
- Phenol, 4,4'-oxybis-
- 4-(4-hydroxyphenoxy)phenol
- PHENOL, 4,4'-OXYDI-
- p-Hydroxyphenyl ether
- 4,4'-Oxybisphenol
- 4-(4-oxidanylphenoxy)phenol
- 4,4'-Dihydroxydiphenyl oxide
- 7L83KGH26S
- NZGQHKSLKRFZFL-UHFFFAOYSA-N
- KUC106452N
- quinol ether
- PubChem9029
- 4,4'-Oxybis[phenol]
- bis(4-hydroxyphenyl)ether
- p-(p-Hydroxyphenoxy)phen
- H10694
- PHENOL, P,P'-OXYDI-
- p-(p-Hydroxyphenoxy)phenol
- 4,4'-oxybis(phenol)
- 4,4 inverted exclamation mark -Dihydroxydiphenyl Ether
- 4-(4-hydroxyphenoxy)phenol;4,4'-Dihydroxydiphenyl ether
- D2121
- EN300-7386277
- DTXSID8022169
- AKOS003632505
- US9688816, C
- CGA-195935
- KSC-19-056
- 4,4'-oxybiphenol
- Q27268509
- NS00026393
- A813854
- 4,4-Dihydroxydiphenyl ether
- BRN 1875320
- SCHEMBL18198
- 3-06-00-04408 (Beilstein Handbook Reference)
- cid_16069
- Bis(p-hydroxyphenyl) ether
- UNII-7L83KGH26S
- PHENOL, P,P'-OXYBIS-
- SY004829
- BDBM76095
- 1965-09-9
- Phenol, 4-(4-hydroxy)phenoxy-
- AS-17667
- CHEMBL147060
- MFCD00016463
- 4,4'-dihydroxydiphenylether
- DTXCID802169
- DB-057831
- MDL： MFCD00016463
- Inchi： 1S/C12H10O3/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8,13-14H
- InChI Key： NZGQHKSLKRFZFL-UHFFFAOYSA-N
- SMILES： O(C1C=CC(=CC=1)O)C1C=CC(=CC=1)O
- BRN： 1875320

Computed Properties

Exact Mass: 202.06300
Monoisotopic Mass: 202.062994
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 2
Topological Polar Surface Area: 49.7

Experimental Properties

Color/Form: powder
Density: 1.1868 (rough estimate)
Melting Point: 166.0 to 170.0 deg-C
Boiling Point: 379.24 ℃ at 760 mmHg
Flash Point: 183.2±23.7 °C
Refractive Index: 1.5430 (estimate)
PSA: 49.69000
LogP: 2.89010
Solubility: Not determined
Vapor Pressure: No data available

4,4'-Dihydroxydiphenyl ether Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Safety Instruction： S24/25
RTECS：SM6040000
Storage Condition：Store at room temperature
Safety Term：S24/25

4,4'-Dihydroxydiphenyl ether Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D2121-25g	4,4'-Dihydroxydiphenyl ether	1965-09-9	98.0%(GC)	25g	￥670.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D2121-500g	4,4'-Dihydroxydiphenyl ether	1965-09-9	98.0%(GC)	500g	￥6020.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D284A-100g	4,4'-Dihydroxydiphenyl ether	1965-09-9	98%	100g	￥314.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D284A-25g	4,4'-Dihydroxydiphenyl ether	1965-09-9	98%	25g	￥114.0	2022-05-30
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D119948-100g	4,4'-Dihydroxydiphenyl ether	1965-09-9	>97.0%(GC)	100g	¥299.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D119948-5g	4,4'-Dihydroxydiphenyl ether	1965-09-9	>97.0%(GC)	5g	¥29.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D119948-25g	4,4'-Dihydroxydiphenyl ether	1965-09-9	>97.0%(GC)	25g	¥99.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D119948-500g	4,4'-Dihydroxydiphenyl ether	1965-09-9	>97.0%(GC)	500g	¥1399.90	2023-09-03
Alichem	A019146104-500g	4,4'-Oxydiphenol	1965-09-9	98%	500g	$399.36	2023-09-02
Fluorochem	092191-25g	4,4'-Dihydroxydiphenyl ether	1965-09-9	95%	25g	￡18.00	2022-03-01

4,4'-Dihydroxydiphenyl ether Suppliers

Amadis Chemical Company Limited

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(CAS:1965-09-9)4,4'-Dihydroxydiphenyl ether

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Quantity:500g

Purity:99%

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Price ($):214.0

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Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:1965-09-9)4,4'-二羟基二苯醚

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Purity:99%

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4,4'-Dihydroxydiphenyl ether Related Literature

1. Investigations into the structure–activity relationship in gemini QACs based on biphenyl and oxydiphenyl linker

Anatoly N. Vereshchagin,Nikita A. Frolov,Valeria Yu Konyuhova,Ekaterina A. Kapelistaya,Karl A. Hansford,Mikhail P. Egorov RSC Adv. 2021 11 3429
2. Thin cyclomatrix polyphosphazene films: interfacial polymerization of hexachlorocyclotriphosphazene with aromatic biphenols

Evelien Maaskant,Hubert Gojzewski,Mark A. Hempenius,G. Julius Vancso,Nieck E. Benes Polym. Chem. 2018 9 3169
3. Thermal transition behaviors, solubility, and mechanical properties of wholly aromatic para-, meta-poly(ether-amide)s: effect on numbers of para-aryl ether linkages

Wen-Qiang Zhang,Xiu-Li Wang,Gui-Cheng Liu,Li Chen,Yu-Zhong Wang RSC Adv. 2016 6 84284
4. Proton conductive aromatic block copolymers from a new bistriazole monomer

Ryo Akiyama,Daigo Hirayama,Masaki Saito,Junpei Miyake,Masahiro Watanabe,Kenji Miyatake RSC Adv. 2013 3 20202
5. Synthesis and characterization of novel polyimides from 4,4′-bis(5-amino-2-pyridinoxy)diphenyl ether, 4,4′-bis(5-amino-2-pyridinoxy)diphenyl thioether and 4,4′-bis(5-amino-2-pyridinoxy)diphenyl sulfone

Yue Guan,Daming Wang,Zhen Wang,Guodong Dang,Chunhai Chen,Hongwei Zhou,Xiaogang Zhao RSC Adv. 2014 4 50163

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1965-09-9 (4,4'-Dihydroxydiphenyl ether) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1965-09-9)4,4'-Dihydroxydiphenyl ether

Purity:99%

Quantity:500g

Price ($):214.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:1965-09-9)4,4'-二羟基二苯醚

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry